Nicardipine hydrochloride

• CAS No.: 54527-84-3
• Product Name: Nicardipine hydrochloride
• Molecular Formula: C26H30ClN3O6
• Molecular Weight: 516 g/mol
• IUPAC Name: 5-O-[2-[benzyl(methyl)amino]ethyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• Standard InChI: InChI=1S/C26H29N3O6.ClH/c1-17-22(25(30)34-4)24(20-11-8-12-21(15-20)29(32)33)23(18(2)27-17)26(31)35-14-13-28(3)16-19-9-6-5-7-10-19;/h5-12,15,24,27H,13-14,16H2,1-4H3;1H
• Standard InChIKey: AIKVCUNQWYTVTO-UHFFFAOYSA-N
• SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCCN(C)CC2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCCN(C)CC2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl
• Appearance: Solid powder
• Description: Nicardipine Hydrochloride is the hydrochloride salt form of nicardipine, a synthetic derivative of nitrophenyl-pyridine and potent calcium channel blocker, Nicardipine (Nifedipine Family) blocks calcium ions from certain cell walls and inhibits contraction of coronary and peripheral arteries, resulting in lowered oxygen requirements for heart muscle and decreased arterial contraction and spasm. It is used clinically as a cerebral and coronary vasodilator. (NCI04); Nicardipine hydrochloride is a dihydropyridine.; A potent calcium channel blockader with marked vasodilator action. It has antihypertensive properties and is effective in the treatment of angina and coronary spasms without showing cardiodepressant effects. It has also been used in the treatment of asthma and enhances the action of specific antineoplastic agents.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Antagonil; Cardene; Cardene I.V.; Cardene SR; Dagan; Flusemide; Hydrochloride, Nicardipine; LA, Nicardipine; Lecibral; Lincil; Loxen; Lucenfal; Nicardipine; Nicardipine Hydrochloride; Nicardipine LA; Nicardipino Ratiopharm; Nicardipino Seid; Perdipine; Ridene; Vasonase; Y 93; Y-93; Y93
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• PubChem Compound: 41114
• Last Modified: Nov 11 2021